Tie2 Inhibitor 7
Tie2 Inhibitor 7
Tie2 Inhibitor 7 blocks Tie2 kinase activity with a Ki value of 1.3 µM.. It has been shown to inhibit angiopoietin 1-induced Tie2 autophosphorylation and downstream signaling with an IC50 value of 0.3 µM. This compound can prevent endothelial cell tube formation and aberrant vessel growth in a rat model of Matrigel-induced choroidal neovascularization.
Brand Name:
Vulcanchem
CAS No.:
1020412-97-8
VCID:
VC0162440
InChI:
InChI=1S/C31H35N3O5/c1-21-8-14-28(15-9-21)39-31(38)34(20-29(35)33-22(2)24-6-4-3-5-7-24)19-23-10-12-25(13-11-23)26-16-27(30(36)37)18-32-17-26/h8-18,22,24H,3-7,19-20H2,1-2H3,(H,33,35)(H,36,37)/t22-/m0/s1
SMILES:
CC1=CC=C(C=C1)OC(=O)N(CC2=CC=C(C=C2)C3=CC(=CN=C3)C(=O)O)CC(=O)NC(C)C4CCCCC4
Molecular Formula:
C31H35N3O5
Molecular Weight:
529.6
Tie2 Inhibitor 7
CAS No.: 1020412-97-8
Reference Standards
VCID: VC0162440
Molecular Formula: C31H35N3O5
Molecular Weight: 529.6
| CAS No. | 1020412-97-8 |
|---|---|
| Product Name | Tie2 Inhibitor 7 |
| Molecular Formula | C31H35N3O5 |
| Molecular Weight | 529.6 |
| IUPAC Name | 5-[4-[[[2-[[(1S)-1-cyclohexylethyl]amino]-2-oxoethyl]-(4-methylphenoxy)carbonylamino]methyl]phenyl]pyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C31H35N3O5/c1-21-8-14-28(15-9-21)39-31(38)34(20-29(35)33-22(2)24-6-4-3-5-7-24)19-23-10-12-25(13-11-23)26-16-27(30(36)37)18-32-17-26/h8-18,22,24H,3-7,19-20H2,1-2H3,(H,33,35)(H,36,37)/t22-/m0/s1 |
| Standard InChIKey | GHHDFOFSMBLLDX-QFIPXVFZSA-N |
| SMILES | CC1=CC=C(C=C1)OC(=O)N(CC2=CC=C(C=C2)C3=CC(=CN=C3)C(=O)O)CC(=O)NC(C)C4CCCCC4 |
| Description | Tie2 Inhibitor 7 blocks Tie2 kinase activity with a Ki value of 1.3 µM.. It has been shown to inhibit angiopoietin 1-induced Tie2 autophosphorylation and downstream signaling with an IC50 value of 0.3 µM. This compound can prevent endothelial cell tube formation and aberrant vessel growth in a rat model of Matrigel-induced choroidal neovascularization. |
| Synonyms | 5-[4-[[[2-[[(1S)-1-cyclohexylethyl]amino]-2-oxoethyl][(4-methylphenoxy)carbonyl]amino]methyl]phenyl]-3-pyridinecarboxylic acid |
| Reference | 1.Liu, J.,Lin, T.H.,Cole, A.G., et al. Identification and characterization of small-molecule inhibitors of Tie2 kinase. FEBS Letters 582(5), 785-791 (2008). |
| PubChem Compound | 121407422 |
| Last Modified | Nov 11 2021 |
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